N-{4-[(dimethylamino)methyl]phenyl}-2-(hydroxyimino)acetamide

• IUPAC Name: (2E)-N-[4-[(dimethylamino)methyl]phenyl]-2-hydroxyiminoacetamide
• InChI: InChI=1S/C11H15N3O2/c1-14(2)8-9-3-5-10(6-4-9)13-11(15)7-12-16/h3-7,16H,8H2,1-2H3,(H,13,15)/b12-7+
• InChI Key: OSNBBQCLTHSXDJ-KPKJPENVSA-N
• Canonical SMILES: CN(C)CC1=CC=C(C=C1)NC(=O)C=NO
• Isomeric SMILES: CN(C)CC1=CC=C(C=C1)NC(=O)/C=N/O
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol

Description

N-{4-[(dimethylamino)methyl]phenyl}-2-(hydroxyimino)acetamide, also known as DMHA, is a synthetic compound that has gained popularity in the scientific research community. DMHA is a derivative of 2-aminoisoheptane and is structurally similar to DMAA (1,3-dimethylamylamine), a compound that was previously used in dietary supplements.

Mechanism of Action

N-{4-[(dimethylamino)methyl]phenyl}-2-(hydroxyimino)acetamide is believed to work by increasing the levels of certain neurotransmitters in the brain, including dopamine and norepinephrine. These neurotransmitters are involved in regulating mood, attention, and focus.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as improve cognitive function and athletic performance. However, more research is needed to fully understand the effects of this compound on the body.

Advantages and Limitations for Lab Experiments

N-{4-[(dimethylamino)methyl]phenyl}-2-(hydroxyimino)acetamide has a number of advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. However, there are also limitations to its use. This compound is a stimulant and may have unwanted effects on the behavior of test subjects. Additionally, there is still much that is not known about the long-term effects of this compound on the body.

Future Directions

There are a number of potential future directions for research on N-{4-[(dimethylamino)methyl]phenyl}-2-(hydroxyimino)acetamide. One area of interest is the development of drugs for the treatment of neurological disorders, such as ADHD. This compound may also have potential as a performance-enhancing drug for athletes. However, more research is needed to fully understand the effects of this compound on the body and its potential uses in medicine and athletics.

Synthesis Methods

N-{4-[(dimethylamino)methyl]phenyl}-2-(hydroxyimino)acetamide can be synthesized through a multistep process that involves the reaction of 4-(dimethylamino)benzaldehyde with hydroxylamine hydrochloride, followed by the reaction of the resulting product with ethyl chloroacetate. The final product is obtained through a series of purification steps.

Scientific Research Applications

N-{4-[(dimethylamino)methyl]phenyl}-2-(hydroxyimino)acetamide has been studied for its potential use in various scientific research applications. It has been shown to have stimulant properties and may be useful in the development of drugs for the treatment of attention deficit hyperactivity disorder (ADHD) and other neurological disorders.